Cas no 1643-92-1 (Phosphine oxide,phenyl[3-(trifluoromethyl)phenyl]-)

• Product Name: Phosphine oxide,phenyl[3-(trifluoromethyl)phenyl]-
• CAS No: 1643-92-1
• MF: C₁₃H₉F₃OP
• MW: 269.178934812546
• CID: 191616
• PubChem ID: 6327867
• Update Time: 2025-04-19

Phosphine oxide,phenyl[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide,phenyl[3-(trifluoromethyl)phenyl]-
• oxo-phenyl-[3-(trifluoromethyl)phenyl]phosphanium
• NSC77601
• NSC-77601
• DTXSID40422560
• 1643-92-1
• Phenyl(3-(trifluoromethyl)phenyl)phosphine oxide

• Inchi： 1S/C13H9F3OP/c14-13(15,16)10-5-4-8-12(9-10)18(17)11-6-2-1-3-7-11/h1-9H/q+1
• InChI Key： VPYDYOZDQZNLKP-UHFFFAOYSA-N
• SMILES： [P+](C1C=CC=CC=1)(C1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 269.03437
• Monoisotopic Mass: 269.03431139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes